Cas no 889113-40-0 (Methyl 2-chloro-6-(methylamino)isonicotinate)
Methyl 2-chloro-6-(methylamino)isonicotinate Chemical and Physical Properties
Names and Identifiers
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- SCHEMBL3715743
- 889113-40-0
- methyl 2-chloro-6-(methylamino)isonicotinate
- EN300-6509890
- methyl 2-chloro-6-(methylamino)pyridine-4-carboxylate
- LFPXWFIWCQMOQT-UHFFFAOYSA-N
- Methyl 2-chloro-6-(methylamino)isonicotinate
-
- Inchi: 1S/C8H9ClN2O2/c1-10-7-4-5(8(12)13-2)3-6(9)11-7/h3-4H,1-2H3,(H,10,11)
- InChI Key: LFPXWFIWCQMOQT-UHFFFAOYSA-N
- SMILES: ClC1=CC(C(=O)OC)=CC(=N1)NC
Computed Properties
- Exact Mass: 200.0352552g/mol
- Monoisotopic Mass: 200.0352552g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 51.2Ų
Methyl 2-chloro-6-(methylamino)isonicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6509890-0.05g |
methyl 2-chloro-6-(methylamino)pyridine-4-carboxylate |
889113-40-0 | 0.05g |
$612.0 | 2023-05-31 | ||
| Enamine | EN300-6509890-0.1g |
methyl 2-chloro-6-(methylamino)pyridine-4-carboxylate |
889113-40-0 | 0.1g |
$640.0 | 2023-05-31 | ||
| Enamine | EN300-6509890-0.25g |
methyl 2-chloro-6-(methylamino)pyridine-4-carboxylate |
889113-40-0 | 0.25g |
$670.0 | 2023-05-31 | ||
| Enamine | EN300-6509890-0.5g |
methyl 2-chloro-6-(methylamino)pyridine-4-carboxylate |
889113-40-0 | 0.5g |
$699.0 | 2023-05-31 | ||
| Enamine | EN300-6509890-1.0g |
methyl 2-chloro-6-(methylamino)pyridine-4-carboxylate |
889113-40-0 | 1g |
$728.0 | 2023-05-31 | ||
| Enamine | EN300-6509890-2.5g |
methyl 2-chloro-6-(methylamino)pyridine-4-carboxylate |
889113-40-0 | 2.5g |
$1428.0 | 2023-05-31 | ||
| Enamine | EN300-6509890-5.0g |
methyl 2-chloro-6-(methylamino)pyridine-4-carboxylate |
889113-40-0 | 5g |
$2110.0 | 2023-05-31 | ||
| Enamine | EN300-6509890-10.0g |
methyl 2-chloro-6-(methylamino)pyridine-4-carboxylate |
889113-40-0 | 10g |
$3131.0 | 2023-05-31 |
Methyl 2-chloro-6-(methylamino)isonicotinate Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on Methyl 2-chloro-6-(methylamino)isonicotinate
Comprehensive Overview of Methyl 2-chloro-6-(methylamino)isonicotinate (CAS No. 889113-40-0)
Methyl 2-chloro-6-(methylamino)isonicotinate (CAS No. 889113-40-0) is a specialized chemical compound widely recognized in the field of organic synthesis and pharmaceutical intermediates. This compound, often abbreviated for convenience in research, belongs to the class of isonicotinate derivatives, which are pivotal in the development of advanced materials and bioactive molecules. Its unique structural features, including the chloro and methylamino substituents, make it a versatile building block for synthesizing complex molecules with potential applications in medicinal chemistry and agrochemicals.
The growing interest in Methyl 2-chloro-6-(methylamino)isonicotinate is driven by its role in the synthesis of heterocyclic compounds, a hot topic in modern drug discovery. Researchers are increasingly exploring its utility in creating kinase inhibitors and antimicrobial agents, aligning with the global demand for novel therapeutics. Recent studies highlight its potential in addressing drug-resistant infections, a pressing concern in healthcare. Additionally, its application in crop protection formulations has garnered attention, as sustainable agriculture becomes a priority worldwide.
From a technical perspective, CAS No. 889113-40-0 exhibits notable stability under standard laboratory conditions, making it a reliable reagent for multi-step synthetic routes. Its methyl ester functionality allows for facile derivatization, enabling chemists to tailor its reactivity for specific applications. This adaptability is particularly valuable in high-throughput screening and combinatorial chemistry, where efficiency and precision are paramount. The compound's molecular weight and solubility profile further enhance its utility in diverse solvent systems, a feature often discussed in process optimization forums.
Industry trends indicate a rising demand for Methyl 2-chloro-6-(methylamino)isonicotinate in contract research organizations (CROs) and API manufacturing. This aligns with the broader shift toward custom synthesis and green chemistry practices, as companies seek eco-friendly alternatives to traditional methods. Online searches frequently associate this compound with queries like "isonicotinate derivatives in drug design" and "chloro-substituted heterocycles synthesis", reflecting its relevance in cutting-edge research. Furthermore, its mention in patent literature underscores its commercial potential, particularly in intellectual property-driven sectors.
Quality control of CAS No. 889113-40-0 is critical, with analytical techniques such as HPLC and NMR spectroscopy ensuring batch-to-batch consistency. Regulatory compliance, including REACH and GMP standards, is frequently emphasized in supplier documentation, addressing the pharmaceutical industry's stringent requirements. Discussions in scientific communities often revolve around its scalability and cost-efficiency, key factors for industrial adoption. As synthetic methodologies evolve, this compound continues to attract attention for its balanced reactivity-selectivity profile, a recurring theme in organic chemistry publications.
In conclusion, Methyl 2-chloro-6-(methylamino)isonicotinate represents a compelling case study in the intersection of chemical innovation and applied research. Its multifaceted applications, from pharmaceutical intermediates to agrochemical precursors, position it as a valuable asset in the scientific toolkit. As exploration of structure-activity relationships advances, this compound is poised to play an even greater role in addressing contemporary challenges in healthcare and sustainable technology.
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